Cas no 83502-33-4 (1-(4-Chlorobutyl)piperidin-2-one)

• Product Name: 1-(4-Chlorobutyl)piperidin-2-one
• CAS No: 83502-33-4
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 2103482
• Update Time: 2023-08-03

1-(4-Chlorobutyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobutyl)-2-Piperidinone
• 1-(4-chlorobutyl)piperidin-2-one
• QCNOBJGDYDNVRE-UHFFFAOYSA-N
• 1-(4-chloro-1-butyl)-2-piperidone
• 1-(4-Chlorobutyl)piperidin-2-one

• Inchi： 1S/C9H16ClNO/c10-6-2-4-8-11-7-3-1-5-9(11)12/h1-8H2
• InChI Key： QCNOBJGDYDNVRE-UHFFFAOYSA-N
• SMILES： ClCCCCN1C(CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones